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Compound of Interest

Compound Name: o-Vanillin

Cat. No.: B140153

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety protocols, operational
procedures, and disposal plans for handling o-Vanillin (2-Hydroxy-3-methoxybenzaldehyde), a
compound that, while valuable in various applications, requires careful management due to its
potential hazards.

Immediate Safety and Hazard Information

o-Vanillin is classified as a hazardous substance that can cause skin irritation, serious eye
irritation, and may lead to respiratory irritation.[1][2][3][4] It is also harmful if swallowed.[1][3][4]
Understanding these risks is the first step in implementing robust safety measures.

Hazard ldentification:

o Health Hazards: Harmful if ingested, causes skin and severe eye irritation, and may irritate
the respiratory system.[1][2][3][4]

o Environmental Hazards: Toxic to aquatic life with long-lasting effects.[1][3]
e Physical Hazards: As a combustible solid, it can form explosive dust mixtures in the air.[2]

Personal Protective Equipment (PPE) Protocol

A multi-layered approach to PPE is critical to mitigate the risks associated with o-Vanillin. The
following table summarizes the recommended equipment and specifications.
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PPE Category

Specification

Rationale

Eye and Face Protection

Chemical splash-resistant
safety glasses or goggles with
side protection. A face shield
may be necessary for larger
guantities or when splashing is
likely.[1]

To prevent eye contact which

can cause serious irritation.[1]

[415]1(6]

Hand Protection

Chemically resistant gloves.
The specific material should be
chosen based on the duration
of use and workplace
conditions.[1][2][5][6]

To prevent skin contact which

can cause irritation.[1][2][4][6]

Body Protection

A laboratory coat and close-
toed footwear are the minimum
requirements. For larger scale
operations, more extensive
protective clothing may be

necessary.[1][5]

To prevent accidental skin

exposure.[5]

Respiratory Protection

A respirator is not typically
required with adequate
engineering controls but
should be used if dust is
generated and ventilation is
insufficient.[1][5][7]

To avoid inhalation of dust
which can cause respiratory
irritation.[1][2][3][4]

Operational Plan: A Step-by-Step Guide to Handling

o-Vanillin

Adherence to a strict operational workflow is essential for minimizing exposure and ensuring

safety.

1. Preparation and Engineering Controls:
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize
inhalation of dust or fumes.[1][5][6]

Ensure that an eyewash station and safety shower are readily accessible.[5]
Minimize dust generation during handling.[1][2]
. Handling Procedure:
Wash hands thoroughly after handling the compound.[1][5][6]
Avoid direct contact with skin, eyes, and clothing.[1][6]
Do not eat, drink, or smoke in the handling area.[1][4][6]
Keep the container tightly closed when not in use.[1][5][6]
. In Case of Exposure:

Eye Contact: Immediately flush eyes with running water for at least 15 minutes, making sure
to lift the upper and lower eyelids. Seek immediate medical attention.[1][5]

Skin Contact: Remove contaminated clothing and flush the affected skin with plenty of water
for at least 15 minutes. Seek medical attention if irritation develops.[1][5]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
medical attention.[1][5]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water
and have them drink 2-4 cupfuls of water or milk. Seek immediate medical attention.[5]

Disposal Plan

Proper disposal of o-Vanillin and its containers is crucial to prevent environmental
contamination and ensure regulatory compliance.

o Waste Classification: Chemical waste generators must determine if the discarded chemical is
classified as hazardous waste according to US EPA guidelines (40 CFR 261.3) and consult
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state and local regulations.[1][5]

» Disposal Method: Dispose of the contents and container at an approved waste disposal
facility.[1][4][7] Do not allow the product to enter drains or waterways.[1][7]

o Container Disposal: Do not reuse empty containers. They should be disposed of as unused
product.[1]

Quantitative Data Summary

The following table provides a summary of key quantitative data for o-Vanillin.

Property Value
Molecular Formula CsHsOs
Molecular Weight 152.15 g/mol
Melting Point 43-46°C

Boiling Point 265-266°C

Oral LD50 (Mouse) 1330 mg/kg[5][8]
Draize test (Rabbit, eye) 100 mg[5]
Draize test (Rabbit, skin) 500 mg[5]

Visualizing Safety: Workflows and Hazard
Relationships

To further clarify the necessary precautions, the following diagrams illustrate the safe handling
workflow and the logical relationships of o-Vanillin's hazards.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOXJjZGV6aTVjcnFudnpsaGthdGV3bGFzeTN6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5NDNfMTQ4LTUzLThfby1WYW5pbGxpbi5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMDk0M18xNDgtNTMtOF9vLVZhbmlsbGluLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--46f1fcfff54c153272c1074be1c10e2b9c7df348/MetaSci_MSIJ10943_148-53-8_o-Vanillin.pdf
https://pim-resources.coleparmer.com/sds/06644.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOXJjZGV6aTVjcnFudnpsaGthdGV3bGFzeTN6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5NDNfMTQ4LTUzLThfby1WYW5pbGxpbi5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMDk0M18xNDgtNTMtOF9vLVZhbmlsbGluLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--46f1fcfff54c153272c1074be1c10e2b9c7df348/MetaSci_MSIJ10943_148-53-8_o-Vanillin.pdf
https://www.fishersci.com/store/msds?partNumber=AC153070100&productDescription=O-VANILLIN+10GR&vendorId=VN00032119&countryCode=US&language=en
https://www.geneseo.edu/sites/default/files/users/247/Vanillin.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOXJjZGV6aTVjcnFudnpsaGthdGV3bGFzeTN6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5NDNfMTQ4LTUzLThfby1WYW5pbGxpbi5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMDk0M18xNDgtNTMtOF9vLVZhbmlsbGluLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--46f1fcfff54c153272c1074be1c10e2b9c7df348/MetaSci_MSIJ10943_148-53-8_o-Vanillin.pdf
https://www.geneseo.edu/sites/default/files/users/247/Vanillin.pdf
https://sds.metasci.ca/rails/active_storage/disk/eyJfcmFpbHMiOnsiZGF0YSI6eyJrZXkiOiJpOXJjZGV6aTVjcnFudnpsaGthdGV3bGFzeTN6IiwiZGlzcG9zaXRpb24iOiJpbmxpbmU7IGZpbGVuYW1lPVwiTWV0YVNjaV9NU0lKMTA5NDNfMTQ4LTUzLThfby1WYW5pbGxpbi5wZGZcIjsgZmlsZW5hbWUqPVVURi04JydNZXRhU2NpX01TSUoxMDk0M18xNDgtNTMtOF9vLVZhbmlsbGluLnBkZiIsImNvbnRlbnRfdHlwZSI6ImFwcGxpY2F0aW9uL3BkZiIsInNlcnZpY2VfbmFtZSI6ImxvY2FsIn0sInB1ciI6ImJsb2Jfa2V5In19--46f1fcfff54c153272c1074be1c10e2b9c7df348/MetaSci_MSIJ10943_148-53-8_o-Vanillin.pdf
https://www.benchchem.com/product/b140153?utm_src=pdf-body
https://pim-resources.coleparmer.com/sds/06644.pdf
https://www.zoro.com/static/cms/enhanced_pdf/ZQ_7n8hglq.PDF
https://pim-resources.coleparmer.com/sds/06644.pdf
https://pim-resources.coleparmer.com/sds/06644.pdf
https://www.benchchem.com/product/b140153?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b140153?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Preparation

Verify Ventilation

Don PPE

Prepare Work Area

Hangling
y

Weigh/Measure

'

Perform Experiment

Cleanup & Disposal

Decontaminate Work Area

Segregate Waste

Dispose Waste

Doff PPE

Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for safely handling o-Vanillin.
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Caption: A diagram showing the relationship between o-Vanillin and its associated hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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